{(4-Methoxyphenyl)[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]amino}acetic acid

• IUPAC Name: 2-(4-methoxy-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]anilino)acetic acid
• InChI: InChI=1S/C21H25N3O4/c1-28-19-9-7-18(8-10-19)24(16-21(26)27)15-20(25)23-13-11-22(12-14-23)17-5-3-2-4-6-17/h2-10H,11-16H2,1H3,(H,26,27)
• InChI Key: LMSPFCKQRAEKAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)N2CCN(CC2)C3=CC=CC=C3)CC(=O)O
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

“{(4-Methoxyphenyl)[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]amino}acetic acid” is a chemical compound with the molecular formula C21H25N3O4. It has a molecular weight of 383.45. This compound is used for proteomics research.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the available resources. It has a molecular weight of 383.45.

Scientific Research Applications

Antimicrobial Applications

• A study by Fandaklı et al. (2012) explored the antimicrobial activity of new 1,2,4-triazol-3-one derivatives, including compounds related to “{(4-Methoxyphenyl)[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]amino}acetic acid”. They found that these compounds showed good activity against test microorganisms, comparable to ampicillin (Fandaklı et al., 2012).

Synthesis and Structural Studies

• The synthesis and chemical structure of compounds related to the given chemical were investigated by Arutjunyan et al. (2013). They focused on acylation reactions involving amines and pyrazole (Arutjunyan et al., 2013).
• Bonanomi & Palazzo (1977) isolated and identified various esters and acids from reactions involving 1H-indazol-3-ol and ethyl chloroacetate, which are structurally related to the query compound (Bonanomi & Palazzo, 1977).

Anticancer Evaluation

• A study by Bekircan et al. (2008) on 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, related to the queried compound, showed potential anticancer activity against a variety of cancer cell lines (Bekircan et al., 2008).

Nootropic Agents

• A study by Valenta et al. (1994) explored the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds, including derivatives of the compound . These were tested for nootropic activity (Valenta et al., 1994).

Mechanism of Action

Target of Action

The primary targets of this compound are the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) . These receptors play a crucial role in the progression of certain types of cancers, such as triple-negative breast cancer (TNBC) .

Mode of Action

The compound interacts with its targets (EGFR and VEGFR-2) by binding to their active sites . The binding affinities of the compound for the target proteins vary, with the highest binding affinities demonstrated by the compound-VEGFR-2 complex and the compound-EGFR complex . This interaction inhibits the activity of these receptors, thereby potentially slowing down the progression of the cancer .

Biochemical Pathways

The compound affects the EGFR and VEGFR-2 pathways, which are associated with the progression of TNBC . By inhibiting these receptors, the compound may disrupt these pathways and their downstream effects, potentially slowing down the progression of the cancer .

Pharmacokinetics

The compound has been found to meet the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) and drug-likeness requirements . This suggests that the compound has good bioavailability, which is crucial for its effectiveness as a potential therapeutic agent .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its inhibitory effects on EGFR and VEGFR-2 . By inhibiting these receptors, the compound may slow down the progression of cancers associated with these receptors, such as TNBC .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It is intended for research use only, and not for diagnostic or therapeutic use.

Future Directions

The future directions for this compound are not specified in the available resources. Given its use in proteomics research, it may be used in future studies to understand protein function and interactions.